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Compound of Interest

Compound Name: Lanthanum--nickel (2/7)

Cat. No.: B15484396

For Researchers, Scientists, and Drug Development Professionals

These notes provide a comprehensive overview of the application and characterization of
Laz=Niz-based superlattice metal hydride alloys, materials of significant interest for hydrogen
storage and electrochemical applications such as nickel-metal hydride (Ni-MH) batteries.

Introduction to LazNi7 Superlattice Metal Hydride
Alloys

LazNi7-based alloys are a class of intermetallic compounds that exhibit a superlattice crystal
structure. This structure is composed of alternating layers of [LaNis] and [LazNis] subunits,
which creates a high density of catalytically active sites and favorable hydrogen diffusion
pathways. These characteristics lead to high hydrogen storage capacity and excellent
electrochemical performance. The properties of these alloys can be finely tuned by substituting
lanthanum with other rare earth elements (e.qg., Y, Gd) or magnesium, and nickel with other
transition metals (e.g., Co, Mn, Al), allowing for the optimization of their performance for
specific applications.

Data Presentation: Performance of LazNi7-Based
Alloys

The following tables summarize the key performance metrics of various LazNi7-type and related
superlattice metal hydride alloys.
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Table 1: Electrochemical Properties of La-Mg-Ni Superlattice Alloys

Maximum High-Rate Cycling
Alloy Crystal Discharge Dischargeabilit Stability (%
Composition Structure Type Capacity y (HRD) @ retention after
(mAhlg) 1800 mAlg 100 cycles)
Lai.sMgo.sNi7 Ce2Niz 304 - -
) ) Greatly improved
Lao.7Mgo.3Niz.aM  (La,Mg)Nis + )
403.1 - with Co
No.1 LaNis o
substitution
, , 86% @ 350
LazMgNis PuNis ~400 -
mA/g
_ , 85% @ 350 ~64% after 200
Lai.oMgi.1Nio PuNis ~400
mA/g cycles
_ _ 80% @ 350
Lai.sMgi.2Nio PuNis ~400 -
mA/g

Table 2: Hydrogen Storage Properties of La-Based Superlattice Alloys
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Absorption/Desorp
. . Hydrogen Storage .
Alloy Composition Predominant Phase ) tion Plateau
Capacity (wt.%)
Pressure
Laz2YaNiz21 A2B7-type 1.59
LaY2Nio ABs-type 1.56
Reduced volume
LaY2Nio.7Mno.sAlo.3 CezNiz-type mismatch between
subunits
Exhibits H2
) ) ~1.4 (calculated from ] ]
Lai.sMgo.sNi7 CezNiz-type ) absorption/desorption
deuteride)
plateaus
_ , 0.015 MPa and 0.13
GdzNi7 CezNiz-type 1.13

MPa (desorption)

Experimental Protocols
Synthesis of LazNi7-Based Superlattice Alloys

A. Induction Melting and Annealing

This is a common method for producing homogeneous superlattice alloys.

o Raw Material Preparation: Weigh high-purity (>99.9%) metals (La, Ni, Mg, and any
substituent elements) in the desired stoichiometric ratio.

e Melting: Place the raw materials in a water-cooled copper crucible within a high-frequency

induction furnace. The furnace chamber is first evacuated to a high vacuum (<103 Pa) and
then filled with high-purity argon gas to prevent oxidation. The melting process is repeated

several times to ensure compositional homogeneity of the ingot.

e Annealing: Seal the as-cast ingot in a quartz tube under a high-purity argon atmosphere.
Place the quartz tube in a muffle furnace and anneal at a specific temperature (e.g., 950-
1100 °C) for an extended period (e.g., 12-54 hours) to promote the formation of the desired

superlattice phase.[1]
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Quenching: After annealing, rapidly cool the sample by quenching the quartz tube in ice
water to preserve the high-temperature phase.[2]

Pulverization: Mechanically crush the annealed ingot into a fine powder (e.g., <200 mesh) in
an argon-filled glovebox to prevent oxidation.

B. Mechanical Alloying

This method can be used to produce nanocrystalline or amorphous alloys.

Raw Material Preparation: Weigh the elemental powders in the desired ratio.

Milling: Place the powders in a stainless steel vial with stainless steel balls (a typical ball-to-
powder weight ratio is 10:1) inside an argon-filled glovebox.

Milling Process: Mill the powders using a high-energy planetary ball mill for a specified
duration (e.g., 10-50 hours) at a set rotational speed (e.g., 300-500 rpm). The milling process
involves repeated cold welding, fracturing, and re-welding of the powder particles, leading to
the formation of the alloy.

Structural and Morphological Characterization

A. X-ray Diffraction (XRD) with Rietveld Refinement

Sample Preparation: Prepare a flat powder sample on a zero-background sample holder.

Data Collection: Collect the XRD pattern using a diffractometer with Cu Ka radiation over a
20 range of 10-90° with a small step size (e.g., 0.02°).

Phase Identification: Identify the crystalline phases present in the sample by comparing the
experimental diffraction peaks with standard diffraction patterns from a database (e.g.,
ICDD).

Rietveld Refinement: Use specialized software (e.g., GSAS, FullProf) to perform Rietveld
refinement of the XRD data. This analysis provides detailed structural information, including
lattice parameters, unit cell volume, phase abundance, and atomic positions.[1]
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Hydrogen Storage Characterization

A. Pressure-Composition-Temperature (PCT) Isotherm Measurement

Sample Activation: Place a precisely weighed powder sample (typically 1-2 g) in a stainless
steel reactor. Activate the sample by heating it under vacuum (e.g., to 300 °C) to remove any
surface contaminants and then exposing it to high-pressure hydrogen (e.g., 3-5 MPa) for
several cycles to facilitate hydrogen absorption.

Isotherm Measurement: Perform the PCT measurements at a constant temperature (e.g., 25
°C, 50 °C, 75 °C) using a Sieverts-type apparatus. Incrementally introduce a known amount
of high-purity hydrogen gas into the reactor and record the equilibrium pressure after each
increment. The desorption isotherm is measured by incrementally removing hydrogen.

Data Analysis: Plot the equilibrium hydrogen pressure against the hydrogen concentration in
the alloy (in wt.% or H/M) to obtain the PCT curves. From these curves, determine the
hydrogen storage capacity, plateau pressures for absorption and desorption, and the
hysteresis.

Electrochemical Characterization

A.

Electrode Preparation

Mixture Preparation: Thoroughly mix the active alloy powder with a conductive agent (e.g.,
carbon black or nickel powder) and a binder (e.g., polytetrafluoroethylene - PTFE) in a
weight ratio of approximately 85:10:5.

Pelletizing: Press a small amount of the mixture (e.g., 100 mg) onto a nickel foam substrate
under a pressure of about 10-15 MPa to form the working electrode.

. Electrochemical Measurements

Perform the electrochemical tests in a standard three-electrode cell at room temperature. Use

the prepared metal hydride electrode as the working electrode, a sintered Ni(OH)2/NiOOH

electrode as the counter electrode, and a Hg/HgO electrode as the reference electrode. The

electrolyte is typically a 6 M KOH solution.
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Activation: Activate the electrode by performing several charge/discharge cycles at a low
current density (e.g., C/10 rate, where C is the theoretical capacity) until a stable discharge
capacity is achieved.

Discharge Capacity Measurement: Charge the electrode at a constant current (e.g., 100
mA/qg) for a specified time and then discharge it at the same or a different current density to a
cut-off voltage (e.g., -0.6 V vs. Hg/HgO). The discharge capacity is calculated from the
discharge time and current.

High-Rate Dischargeability (HRD): Measure the discharge capacity at various high current
densities (e.g., 400, 800, 1200, 1600 mA/qg). The HRD is calculated as the ratio of the
discharge capacity at a high rate to the capacity at a low rate.

Cycling Stability: Subject the electrode to a large number of charge/discharge cycles (e.g.,
100 or more) and measure the discharge capacity every 10 cycles. The cycling stability is
expressed as the percentage of the initial capacity retained after a certain number of cycles.

Visualizations
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Caption: Workflow for the development and characterization of LazNiz-based alloys.
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Caption: Workflow for the electrochemical characterization of metal hydride electrodes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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